Cas no 1191284-16-8 (6-(1H-pyrazol-1-yl)hexanoic acid)

• Product Name: 6-(1H-pyrazol-1-yl)hexanoic acid
• CAS No: 1191284-16-8
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5947961
• PubChem ID: 54246407
• Update Time: 2025-10-05

6-(1H-pyrazol-1-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-hexanoic acid
• 6-(1H-pyrazol-1-yl)hexanoic acid

• Inchi： 1S/C9H14N2O2/c12-9(13)5-2-1-3-7-11-8-4-6-10-11/h4,6,8H,1-3,5,7H2,(H,12,13)
• InChI Key： QTOSTXDKNMCOMF-UHFFFAOYSA-N
• SMILES： N1(CCCCCC(O)=O)C=CC=N1

Additional information on 6-(1H-pyrazol-1-yl)hexanoic acid

6-(1H-pyrazol-1-yl)hexanoic acid (CAS No. 1191284-16-8): A Comprehensive Overview

6-(1H-pyrazol-1-yl)hexanoic acid (CAS No. 1191284-16-8) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyrazole ring and a hexanoic acid chain, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials. Recent studies have highlighted its role in various biochemical pathways, making it a focal point for researchers seeking innovative solutions in therapeutic interventions.

The pyrazole moiety in 6-(1H-pyrazol-1-yl)hexanoic acid is known for its ability to participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and bioavailability. This feature makes the compound particularly valuable in the design of bioactive molecules. For instance, researchers have explored its potential as a ligand in metalloenzyme inhibition, where its ability to coordinate with metal ions has shown promise in modulating enzyme activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-(1H-pyrazol-1-yl)hexanoic acid through various routes, including microwave-assisted synthesis and catalytic processes. These methods not only enhance the scalability of production but also contribute to the sustainability of chemical manufacturing. The compound's synthesis has been optimized to minimize environmental impact, aligning with current trends toward green chemistry practices.

In the context of pharmacology, 6-(1H-pyrazol-1-yl)hexanoic acid has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This property positions the compound as a candidate for the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs), offering a potential alternative to existing therapies with fewer side effects.

Beyond pharmacological applications, 6-(1H-pyrazol-1-yl)hexanoic acid has found utility in materials science, particularly in the synthesis of functional polymers and self-healing materials. Its carboxylic acid group facilitates polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical applications such as drug delivery systems and tissue engineering scaffolds.

The structural versatility of 6-(1H-pyrazol-1-yl)hexanoic acid also lends itself to applications in agrochemicals. Its ability to interact with plant enzymes makes it a candidate for developing eco-friendly pesticides and growth regulators. Current studies are exploring its role in enhancing crop resilience against environmental stressors such as drought and pathogens.

In terms of environmental impact, researchers have assessed the biodegradability and toxicity of 6-(1H-pyrazol-1-yl)hexanoic acid, ensuring that its use aligns with sustainable practices. Findings indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its ecological footprint compared to traditional chemicals.

Looking ahead, the continued exploration of 6-(1H-pyrazol-1-yllhexanoic acid's properties is expected to unlock new avenues for its application across diverse industries. Its unique combination of chemical reactivity and biological activity positions it as a key molecule in the ongoing quest for innovative solutions in medicine, materials science, and agriculture.